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This technical guide provides a comprehensive overview of the key features of the ovalbumin
(OVA) (55-62) peptide, a crucial tool for researchers and professionals in immunology and drug
development. This document details its immunological properties, binding kinetics to the H-2Kb
molecule, and its role in T-cell responses, supported by experimental data and protocols.

The OVA (55-62) peptide, with the amino acid sequence KVVRFDKL, is a well-characterized,
subdominant cytotoxic T-lymphocyte (CTL) epitope derived from chicken ovalbumin.[1] It is
presented by the murine Major Histocompatibility Complex (MHC) class | molecule H-2Kb.[2][3]
While the immunodominant OVA (257-264) peptide (SIINFEKL) typically elicits a more robust
CD8+ T-cell response, the OVA (55-62) peptide serves as a valuable tool for studying the
breadth of immune responses, T-cell repertoire, and the mechanisms of antigen processing
and presentation.[4][5]

Immunological Characteristics and Binding Affinity

The interaction between the OVA (55-62) peptide and the H-2Kb molecule is a critical
determinant of its immunogenicity. Quantitative analysis of this binding reveals a strong affinity,
essential for the formation of stable peptide-MHC complexes that can be recognized by T-cell
receptors.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10855213?utm_src=pdf-interest
https://www.benchchem.com/product/b10855213?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11029427/
https://files.core.ac.uk/download/pdf/9590427.pdf
https://www.medchemexpress.com/ova-55-62.html
https://www.benchchem.com/product/b10855213?utm_src=pdf-body
https://df6sxcketz7bb.cloudfront.net/manuscripts/127000/127882/cache/127882.2-20190416152334-covered-e0fd13ba177f913fd3156f593ead4cfd.pdf
https://pdfs.semanticscholar.org/2d93/107df4fdd5bb9a6db82dde4355bed1772790.pdf
https://www.benchchem.com/product/b10855213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Value Reference
Sequence KVVRFDKL

MHC Restriction H-2Kb [2][3]

IC50 for H-2Kb 352 nM [4]
Association Rate (Kon) 6.5x102M~1s1 [5]
Dissociation Rate (Koff) 1.6x10>s71 [5]

Table 1: Quantitative Data for OVA (55-62) Peptide. This table summarizes the key quantitative
parameters of the OVA (55-62) peptide, including its amino acid sequence, MHC restriction,
and binding kinetics to the H-2Kb molecule.

Antigen Processing and Presentation Pathway

The presentation of the OVA (55-62) peptide from exogenous ovalbumin to CD8+ T-cells
occurs via the MHC class | cross-presentation pathway. This process is crucial for generating
immune responses against extracellular antigens, such as those from viruses or tumors. The
pathway involves the uptake of exogenous antigen by antigen-presenting cells (APCSs),
followed by processing and loading onto MHC class | molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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